6-methyl-5-((2-morpholinoethyl)amino)-1,2,4-triazin-3(2H)-one

• Molecular Formula: C10H17N5O2
• Molecular Weight: 239.27 g/mol
• IUPAC Name: 6-methyl-5-(2-morpholin-4-ylethylamino)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C10H17N5O2/c1-8-9(12-10(16)14-13-8)11-2-3-15-4-6-17-7-5-15/h2-7H2,1H3,(H2,11,12,14,16)
• InChI Key: LSPXAUBNZHGBPC-UHFFFAOYSA-N
• SMILES: CC1=NNC(=O)N=C1NCCN2CCOCC2

Description

6-methyl-5-((2-morpholinoethyl)amino)-1,2,4-triazin-3(2H)-one is a compound that has gained significant attention in the field of scientific research due to its potential applications. This compound is commonly referred to as MET or MET-1 and is a triazine derivative.

Mechanism of Action

MET-1 functions by selectively inhibiting a specific kinase. The inhibition of this kinase leads to downstream effects that result in the inhibition of various biological processes. The exact mechanism of action of MET-1 is still being studied, but it is believed to involve the disruption of the kinase's ability to phosphorylate its substrates.
Biochemical and Physiological Effects:
MET-1 has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, making it a potential anti-cancer agent. Additionally, MET-1 has been shown to have anti-inflammatory effects, which makes it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using MET-1 in lab experiments is its selectivity for a specific kinase. This allows researchers to study the role of this kinase in various biological processes. However, one limitation of using MET-1 is its potential off-target effects. MET-1 may also inhibit other kinases, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of MET-1. One potential direction is the development of more selective inhibitors of the kinase targeted by MET-1. Additionally, the use of MET-1 in combination with other therapeutic agents may enhance its anti-cancer and anti-inflammatory effects. Further studies are needed to fully understand the mechanism of action of MET-1 and its potential applications in scientific research.

Synthesis Methods

The synthesis of MET-1 involves the reaction between 2-amino-4,6-dimethylpyrimidine and N-(2-chloroethyl)morpholine in the presence of a base. The reaction results in the formation of MET-1 as a white solid, which is then purified through recrystallization.

Scientific Research Applications

MET-1 has been extensively studied for its potential applications in scientific research. It is commonly used as a tool compound for the inhibition of protein kinases. MET-1 has been shown to selectively inhibit a specific kinase, which makes it a valuable tool for studying the role of this kinase in various biological processes.